Cas no 515-74-2 (sodium 4-aminobenzene-1-sulfonate)

• Product Name: sodium 4-aminobenzene-1-sulfonate
• CAS No: 515-74-2
• MF: C₆H₆NNaO₃S
• MW: 195.1715
• MDL: MFCD00064394
• CID: 37937
• PubChem ID: 23664644
• Update Time: 2026-01-30

sodium 4-aminobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 4-aminobenzenesulfonate
• 4-AMINOBENZENESULFONIC ACID SODIUM SALT
• 4-SULFOANILINE SODIUM SALT
• P-ANILINESULFONIC ACID SODIUM SALT
• SODIUM ANILINESULFONATE
• SULFANILIC ACID SODIUM SALT
• SULPHANILIC ACID SODIUM SALT
• 4-amino-benzenesulfonicacimonosodiumsalt
• Benzenesulfonicacid,4-amino-,monosodiumsalt
• p-Aminobenzenesulfonicacidsodiumsalt
• Sodiump-aminobenzenesulfonate
• sodiumsulphanilate
• sulphate p-aminobenzensulfonate
• SODIUM-P-AMINOBENZENSULFONATE
• SULFANILICACIDSODIUMSALT,REAGENT
• 4-Amino-benzenesulfonic acid monosodium salt
• 4-Aminobenzenesulfonic acid sodium
• Sodium p aminobenzene sulfonate
• 1-aminobenzene-4-sulphonic acid sodium salt
• 4-amino-benzenesulfonic acid sodium salt
• 4-AMPYRONE HIGH GRADE
• AMino benzene sulfonate
• anhydrous sulfanilic acid sodium salt
• Einecs 208-208-5
• p-Sulfoaniline sodium salt
• Sodium sulfanylate
• Sodium sulfanilate
• 对氨基苯磺酸钠
• Sodium sulphanilate
• Benzenesulfonic acid, 4-amino-, monosodium salt
• Sulfanilic acid monosodium salt
• sodium 4-aminobenzene-1-sulfonate
• Sodium p-Anilinesulfonate
• 4-Aminobenzenesulfonic acid, sodium salt
• 4-Aminobenzenesulfonic acid, monosodium salt
• Sulfanilic acid, monosodium salt
• 9YJ2Q81720
• AK114546
• Benzenesulfonic acid, 4-amino-, sodium salt

• MDL： MFCD00064394
• Inchi： 1S/C6H7NO3S.Na/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,7H2,(H,8,9,10);/q;+1/p-1
• InChI Key： KSVSZLXDULFGDQ-UHFFFAOYSA-M
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 231.01800
• Monoisotopic Mass: 194.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.6

Experimental Properties

• Color/Form: The pure product is glossy white crystals. It contains two crystal waters. The technical drug is reddish brown or light rose colored crystals.
• Density: 1.512
• Melting Point: 288 DEG C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 110.06000
• LogP: 1.70630
• Solubility: It is soluble in water and its aqueous solution is neutral. Insoluble in general organic solvents, it will precipitate when meeting calcium.

sodium 4-aminobenzene-1-sulfonate Security Information

• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on sodium 4-aminobenzene-1-sulfonate

Professional Introduction to Sodium 4-aminobenzene-1-sulfonate (CAS No. 515-74-2)

Sodium 4-aminobenzene-1-sulfonate, with the chemical formula NaC₆H₇NO₃S, is a well-established compound in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 515-74-2, has garnered significant attention due to its versatile applications in various industrial and scientific domains. The unique structural properties of sodium 4-aminobenzene-1-sulfonate make it a valuable intermediate in the synthesis of dyes, pharmaceuticals, and specialty chemicals.

The compound's molecular structure, featuring both an amino group and a sulfonate group, contributes to its high solubility in water and polar solvents. This solubility profile is particularly advantageous in pharmaceutical formulations, where it serves as an excipient or a component in drug delivery systems. Recent studies have highlighted its potential role in enhancing the bioavailability of certain therapeutic agents, making it a subject of interest for drug developers.

In the realm of pharmaceutical research, sodium 4-aminobenzene-1-sulfonate has been explored for its potential applications in the development of novel antimicrobial agents. The sulfonate group's ability to interact with biological molecules has been leveraged to design compounds with enhanced antibacterial and antifungal properties. Furthermore, its structural similarity to certain bioactive molecules has prompted investigations into its use as a scaffold for drug discovery.

The compound's significance extends beyond pharmaceuticals into the field of material science. Researchers have utilized sodium 4-aminobenzene-1-sulfonate as a precursor in the synthesis of advanced materials, including conductive polymers and liquid crystals. These materials find applications in electronic devices, optoelectronic components, and even in the development of smart fabrics. The ability of this compound to form stable complexes with other molecules has also been exploited in catalytic processes, where it acts as a ligand or a co-catalyst.

Environmental science has also benefited from the study of sodium 4-aminobenzene-1-sulfonate. Its stability under various environmental conditions makes it a suitable candidate for use in biodegradable polymers and coatings that require resistance to degradation. Additionally, its interaction with metal ions has been studied for potential applications in water treatment technologies, where it can help remove heavy metals from wastewater through ion exchange processes.

The synthesis of sodium 4-aminobenzene-1-sulfonate involves well-established chemical pathways that have been refined over several decades. Traditional methods typically involve the sulfonation of aniline followed by neutralization with sodium hydroxide. However, recent advancements in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and reduce energy consumption. These innovations align with global efforts to promote environmentally friendly practices in chemical manufacturing.

The safety profile of sodium 4-aminobenzene-1-sulfonate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential health effects at various exposure levels. These studies have consistently shown that the compound is relatively non-toxic when handled under appropriate conditions. However, as with any chemical substance, proper safety measures must be observed during handling, storage, and disposal to ensure worker safety and environmental protection.

The regulatory landscape governing sodium 4-aminobenzene-1-sulfonate is shaped by agencies such as the U.S. Food and Drug Administration (FDA) and the European Chemicals Agency (ECHA). These regulatory bodies have established guidelines for its use in pharmaceuticals and industrial applications, ensuring that it meets stringent quality and safety standards. Compliance with these regulations is essential for manufacturers and researchers who utilize this compound in their work.

The future prospects for sodium 4-aminobenzene-1-sulfonate are promising, with ongoing research uncovering new applications and refining existing ones. The integration of computational chemistry techniques has enabled more efficient screening of potential derivatives with enhanced properties. Additionally, collaborations between academia and industry are fostering innovation by combining theoretical knowledge with practical applications.

In conclusion, sodium 4-aminobenzene-1-sulfonate (CAS No. 515-74-2) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique properties make it indispensable in pharmaceuticals, material science, environmental technology, and beyond. As research continues to evolve, this compound will undoubtedly play an even greater role in advancing scientific knowledge and technological development.